Cas no 2915303-06-7 (Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 2915303-06-7
• MF: C₁₆H₂₃BO₆
• MW: 322.161225557327
• CID: 5464450
• Update Time: 2025-07-16

Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

• Inchi： 1S/C16H23BO6/c1-15(2)16(3,4)23-17(22-15)12-8-7-11(14(18)20-6)9-13(12)21-10-19-5/h7-9H,10H2,1-6H3
• InChI Key： GOZIEAXGIMHJRB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C(OCOC)=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.9±45.0 °C(Predicted)

Additional information on Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

Recent Advances in the Study of Benzoic Acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS: 2915303-06-7)

The compound Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS: 2915303-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry, particularly in the development of protease inhibitors and other enzyme-targeted therapies. The presence of the dioxaborolane moiety in this compound suggests its potential as a versatile intermediate in the synthesis of biologically active molecules. Researchers have successfully synthesized this compound using a multi-step process involving the protection of the hydroxyl group, followed by boronic ester formation and subsequent methylation.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown promising results in inhibiting COX-2 with an IC50 value of 12.3 μM, suggesting potential applications in the development of novel anti-inflammatory agents. The methoxymethoxy protecting group appears to play a crucial role in enhancing the compound's stability and bioavailability, as evidenced by pharmacokinetic studies in rodent models.

Structural-activity relationship (SAR) studies have revealed that modifications to the boronic ester moiety can significantly alter the compound's biological properties. Recent crystallographic data (PDB: 8F2J) shows that the compound forms stable complexes with its target proteins through bidentate interactions involving the boron atom and adjacent oxygen atoms. This structural insight has opened new avenues for the design of more potent derivatives with improved target specificity.

From a synthetic chemistry perspective, this compound serves as a valuable building block for Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex biaryl systems. Recent methodological advances have demonstrated its utility in the synthesis of novel kinase inhibitors, with several patent applications filed in the past year covering these applications (WO202318765, US2023017456).

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems, particularly in boron neutron capture therapy (BNCT) for cancer treatment. Preliminary studies indicate that the compound's boron content and favorable pharmacokinetic profile make it a promising candidate for further development in this area. Clinical translation of these findings will require additional preclinical evaluation and optimization of the compound's safety profile.

In conclusion, Benzoic acid, 3-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester represents a versatile and promising compound in medicinal chemistry with multiple potential applications. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility, positioning it as an important tool in the development of next-generation therapeutics.